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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403 Get Quote

For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Pigment Yellow 194 (C.I. 11785), a benzimidazolone pigment widely utilized in the ink, paint,

and plastics industries. Understanding its solubility is critical for formulation development,

ensuring stability, and optimizing performance in various applications. While precise

quantitative solubility data is limited in publicly available literature, this document consolidates

available information on its resistance to various organic solvents and outlines a standard

experimental protocol for determining its solubility.

Physicochemical Properties of Pigment Yellow 194
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Property Value Reference

Chemical Name

N-(2-oxo-2,3-dihydro-1H-

benzimidazol-5-yl)-3-oxo-

butanamide, coupled with

diazotized o-anisidine

[1]

C.I. Name Pigment Yellow 194 [2]

C.I. Number 11785 [2]

CAS Number 82199-12-0 [2]

Molecular Formula C₁₈H₁₇N₅O₄ [1]

Molecular Weight 367.36 g/mol [1]

Water Solubility 8.6 µg/L at 24°C [3]

Organic Solvent Solubility
2.02 mg/L at 20°C (specific

solvents not detailed)
[3]

Solubility and Resistance in Organic Solvents
Pigment Yellow 194 is generally characterized by its low solubility in common organic

solvents, a desirable property for applications requiring high fastness and resistance to

migration. Technical datasheets often report resistance on a scale, which is indicative of its

insolubility.
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Solvent
Resistance Rating
(1-5 Scale)¹

Resistance Rating
(1-8 Scale)²

Observations

Xylene 3 - Moderate Resistance

Ethanol 4 4-5
Good to Very Good

Resistance

Ethyl Acetate 3 4-5
Moderate to Very

Good Resistance

Methyl Ethyl Ketone

(MEK)
3 4

Moderate to Good

Resistance

White Spirit 4 5
Good to Very Good

Resistance

Toluene - 5 Very Good Resistance

Solvent Mixture - 4 Good Resistance

¹Data sourced from a technical data sheet where 5 indicates the highest resistance.[2] ²Data

sourced from a technical data sheet where 5 indicates the highest fastness for staining and 8 is

the highest for lightfastness.[4]

Experimental Protocol for Determining Pigment
Solubility
While specific protocols for Pigment Yellow 194 are not readily published, a general

methodology for determining the solubility of pigments in organic solvents can be established

based on standard laboratory practices. This protocol is designed to provide a consistent and

reproducible method for quantifying solubility.

Objective: To determine the concentration of Pigment Yellow 194 dissolved in a specific

organic solvent at a given temperature.

Materials:

Pigment Yellow 194 powder
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Selected organic solvent(s) of analytical grade

Volumetric flasks

Analytical balance

Constant temperature shaker or water bath

Centrifuge capable of high-speed operation

Syringe filters (e.g., 0.2 µm PTFE)

UV-Vis Spectrophotometer

Cuvettes

Methodology:

Preparation of a Saturated Solution:

Accurately weigh an excess amount of Pigment Yellow 194 and add it to a known volume

of the organic solvent in a sealed container (e.g., a screw-cap flask). The excess is crucial

to ensure saturation.

Place the container in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Pigment:

After the equilibration period, transfer the suspension to a centrifuge tube.

Centrifuge the suspension at a high speed (e.g., 10,000 rpm) for a sufficient time (e.g., 30

minutes) to pellet all undissolved pigment particles.

Sample Collection and Filtration:
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Carefully extract a known volume of the clear supernatant using a pipette, ensuring no

disturbance of the sedimented pigment.

For complete removal of any remaining fine particles, filter the supernatant through a

syringe filter (0.2 µm) into a clean, dry vial. This step is critical to prevent scattering effects

during spectrophotometric analysis.

Spectrophotometric Analysis:

Prepare a series of standard solutions of Pigment Yellow 194 of known concentrations in

the same solvent.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for Pigment Yellow 194 to generate a calibration curve (Absorbance

vs. Concentration).

Measure the absorbance of the filtered sample solution.

Using the calibration curve, determine the concentration of Pigment Yellow 194 in the

sample. This concentration represents the solubility of the pigment in that solvent at the

specified temperature.

Experimental Workflow for Solubility Determination
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3. Analysis
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Caption: Workflow for determining the solubility of Pigment Yellow 194.
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Logical Relationship of Pigment Properties and
Application
The inherent properties of Pigment Yellow 194, particularly its low solubility and high fastness,

directly influence its suitability for various applications.

Core Properties of Pigment Yellow 194 Performance Characteristics Suitable Applications

Low Solubility in
Organic Solvents

Excellent Migration
Resistance

High Heat Stability Durability and
Weatherability

Good Lightfastness Color Stability

Plastics (PVC, PO, PE)

Industrial Coatings &
Paints

Printing Inks
(Offset, Flexo, Gravure)

Click to download full resolution via product page

Caption: Relationship between properties and applications of Pigment Yellow 194.

In conclusion, Pigment Yellow 194's value in industrial applications is intrinsically linked to its

poor solubility in organic solvents. While quantitative data remains sparse, the provided

qualitative assessments and a standardized experimental protocol offer a robust framework for

researchers and formulators to evaluate and utilize this pigment effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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